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Compound of Interest

Compound Name: C14-4

Cat. No.: B10855823 Get Quote

This guide provides crucial safety and logistical information for the handling of both the

ionizable lipid C14-4 and the radioactive isotope Carbon-14 (C-14), addressing a potential

ambiguity in the compound of interest. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe laboratory practices and proper

disposal.

Understanding the Distinction: C14-4 vs. Carbon-14
It is critical to differentiate between two substances that may be referred to similarly:

C14-4: An ionizable cationic lipid used in the formulation of lipid nanoparticles (LNPs) for

mRNA delivery.[1][2][3][4] It is a key component in research for therapies like CAR-T.[3]

Carbon-14 (C-14): A radioactive isotope of carbon with a long half-life of 5,730 years.[5] It is

a low-energy beta emitter used as a tracer in biological research.[5][6]

The safety protocols for these two compounds are vastly different.

Section 1: Handling and Safety for C14-4 (Ionizable
Lipid)
C14-4 is an ionizable lipid essential for the development of mRNA-based therapeutics.[1][3]

While it has shown low cytotoxicity in experimental settings, proper handling is necessary to

ensure safety and maintain product integrity.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10855823?utm_src=pdf-interest
https://www.benchchem.com/product/b10855823?utm_src=pdf-body
https://www.benchchem.com/product/b10855823?utm_src=pdf-body
https://www.benchchem.com/product/b10855823?utm_src=pdf-body
https://www.medchemexpress.com/c14-4.html
https://www.biomol.com/products/chemicals/lipids/c14-4-cay38942-1
https://www.dcchemicals.com/product_show-C14-4.html
https://broadpharm.com/product/BP-40860
https://www.dcchemicals.com/product_show-C14-4.html
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Rad%20Safety/Carbon-14.pdf
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Rad%20Safety/Carbon-14.pdf
https://ehs.yale.edu/sites/default/files/files/radioisotope-c14.pdf
https://www.benchchem.com/product/b10855823?utm_src=pdf-body
https://www.benchchem.com/product/b10855823?utm_src=pdf-body
https://www.medchemexpress.com/c14-4.html
https://www.dcchemicals.com/product_show-C14-4.html
https://www.medchemexpress.com/c14-4.html
https://www.dcchemicals.com/product_show-C14-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) for C14-4
Standard laboratory PPE is required when handling C14-4 to prevent skin and eye exposure.

PPE Component Specification Rationale

Gloves Disposable nitrile gloves
Protects against skin contact

with the chemical.[7]

Eye Protection
Safety glasses or chemical

splash goggles

Prevents accidental splashes

to the eyes.[7]

Lab Coat Standard laboratory coat
Provides a barrier against

spills on clothing and skin.

Footwear Closed-toe shoes Protects feet from spills.[7]

Storage and Handling of C14-4
Proper storage is crucial for maintaining the stability of C14-4.

Condition Specification Rationale

Temperature

Store at -20°C for up to one

month or -80°C for up to six

months.[1]

Ensures chemical stability and

prevents degradation.

Formulation
Typically supplied as a solution

in ethanol.[2][8]

Keep container tightly sealed

to prevent evaporation of the

solvent.

Handling
Handle in a well-ventilated

area.

Minimizes inhalation exposure

to the ethanol solvent.

C14-4 Disposal Plan
Dispose of C14-4 and associated waste in accordance with institutional and local regulations

for chemical waste.
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Waste Type Disposal Procedure

Unused C14-4 Solution
Collect in a designated, labeled hazardous

waste container for chemical waste.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated container for chemically

contaminated solid waste.

Empty C14-4 Vials

Triple rinse with a suitable solvent (e.g.,

ethanol), collect the rinsate as chemical waste,

and deface the label before disposing of the

container.[9]

Experimental Workflow for C14-4 LNP Formulation
The following diagram outlines the general workflow for formulating Lipid Nanoparticles (LNPs)

using C14-4 for mRNA delivery to T cells.
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Prepare Ethanolic Lipid Mixture
(C14-4, DOPE, Cholesterol, PEG)

Rapid Mixing
(e.g., Microfluidic Device)

Prepare Aqueous mRNA Buffer

LNP Self-Assembly

Dialysis and Concentration

LNP Characterization
(Size, Charge, Encapsulation)

T Cell Transfection
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Set Up Designated Work Area
(Absorbent Paper, Trays)

Don Appropriate PPE
(Double Gloves, Lab Coat)

Handle C-14 Compounds

Survey Self for Contamination
(Geiger Counter - Pancake Probe)

Survey Work Area
(Wipe Test & LSC) Segregate Radioactive Waste

Decontaminate if Necessary Decontaminate Area if Necessary Store for Radioactive Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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